![molecular formula C18H22N2O3 B4942613 2-ethyl-1-{[5-(4-nitrophenyl)-2-furyl]methyl}piperidine](/img/structure/B4942613.png)
2-ethyl-1-{[5-(4-nitrophenyl)-2-furyl]methyl}piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-ethyl-1-{[5-(4-nitrophenyl)-2-furyl]methyl}piperidine, also known as EFMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. EFMP is a piperidine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.
Mechanism of Action
2-ethyl-1-{[5-(4-nitrophenyl)-2-furyl]methyl}piperidine is believed to act through various mechanisms, including the inhibition of specific enzymes and the modulation of specific receptors. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. Additionally, this compound has been shown to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the reduction of inflammation and pain. Additionally, this compound has been shown to have potential neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
2-ethyl-1-{[5-(4-nitrophenyl)-2-furyl]methyl}piperidine has several advantages for lab experiments, including its high purity and stability. However, this compound has limitations, including its potential toxicity and limited solubility in water.
Future Directions
There are several future directions for the study of 2-ethyl-1-{[5-(4-nitrophenyl)-2-furyl]methyl}piperidine, including the investigation of its potential use in the treatment of various diseases such as cancer and Alzheimer's disease. Additionally, further research is needed to determine the optimal dosage and administration of this compound for therapeutic use. Furthermore, the development of more efficient and cost-effective synthesis methods for this compound may be beneficial for its widespread use in scientific research.
Synthesis Methods
2-ethyl-1-{[5-(4-nitrophenyl)-2-furyl]methyl}piperidine can be synthesized through various methods, including the reaction of 2-ethylpiperidine with 5-(4-nitrophenyl)-2-furaldehyde in the presence of a catalyst. The reaction results in the formation of this compound, which can be purified through various techniques such as column chromatography.
Scientific Research Applications
2-ethyl-1-{[5-(4-nitrophenyl)-2-furyl]methyl}piperidine has been studied for its potential therapeutic properties, including its ability to act as a potential anti-inflammatory and analgesic agent. Additionally, this compound has been studied for its potential use in the treatment of various diseases such as cancer and Alzheimer's disease.
properties
IUPAC Name |
2-ethyl-1-[[5-(4-nitrophenyl)furan-2-yl]methyl]piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3/c1-2-15-5-3-4-12-19(15)13-17-10-11-18(23-17)14-6-8-16(9-7-14)20(21)22/h6-11,15H,2-5,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVDPYEQPYPJCRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.